Cas no 948350-94-5 (1,6-Naphthyridin-2(1H)-one, 5,7-dimethyl-3-phenyl-)

• Product Name: 1,6-Naphthyridin-2(1H)-one, 5,7-dimethyl-3-phenyl-
• CAS No: 948350-94-5
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 854396
• PubChem ID: 45118141
• Update Time: 2025-04-19

1,6-Naphthyridin-2(1H)-one, 5,7-dimethyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthyridin-2(1H)-one, 5,7-dimethyl-3-phenyl-
• 948350-94-5
• 5,7-Dimethyl-3-phenyl-1,6-naphthyridin-2(1H)-one
• 5,7-dimethyl-3-phenyl-1H-[1,6] naphthyridin-2-one
• 5,7-Dimethyl-3-phenyl-1H-[1,6]naphthyridin-2-one
• RYFSQPNIBRRGFV-UHFFFAOYSA-N
• DTXSID101237714
• SCHEMBL3177677

• Inchi： 1S/C16H14N2O/c1-10-8-15-13(11(2)17-10)9-14(16(19)18-15)12-6-4-3-5-7-12/h3-9H,1-2H3,(H,18,19)
• InChI Key： RYFSQPNIBRRGFV-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)=CC2C(C)=NC(C)=CC=2N1

Computed Properties

• Exact Mass: 250.110613074g/mol
• Monoisotopic Mass: 250.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines